Cas no 1350753-05-7 (3-(3,3-difluoroazetidin-1-yl)propan-1-amine)

• Product Name: 3-(3,3-difluoroazetidin-1-yl)propan-1-amine
• CAS No: 1350753-05-7
• MF: C₆H₁₂F₂N₂
• MW: 150.169688224792
• CID: 5573897
• Update Time: 2025-06-11

3-(3,3-difluoroazetidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-difluoroazetidin-1-yl)propan-1-amine

• Inchi： 1S/C6H12F2N2/c7-6(8)4-10(5-6)3-1-2-9/h1-5,9H2
• InChI Key： NLBRFHRGEAGEEB-UHFFFAOYSA-N
• SMILES： C(N)CCN1CC(F)(F)C1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 176.0±40.0 °C at 760 mmHg
• Flash Point: 60.2±27.3 °C
• Vapor Pressure: 1.1±0.3 mmHg at 25°C

3-(3,3-difluoroazetidin-1-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(3,3-difluoroazetidin-1-yl)propan-1-amine

Introduction to 3-(3,3-difluoroazetidin-1-yl)propan-1-amine (CAS No. 1350753-05-7)

3-(3,3-difluoroazetidin-1-yl)propan-1-amine, identified by the chemical abstracts service number 1350753-05-7, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a difluoroazetidine moiety and an amine functional group makes it a promising candidate for further exploration in drug development.

The structural framework of 3-(3,3-difluoroazetidin-1-yl)propan-1-amine consists of a three-carbon chain linked to an amine group, with a difluoroazetidine ring attached at the third position. This configuration introduces both steric and electronic effects that can influence its biological activity. The difluoroazetidine ring is particularly intriguing because fluorine atoms are known to enhance metabolic stability and binding affinity in many pharmaceuticals.

In recent years, there has been a growing interest in fluorinated heterocycles due to their ability to modulate pharmacokinetic properties. The difluoroazetidine moiety in this compound is no exception. Studies have shown that such fluorinated azetidines can exhibit enhanced bioavailability and reduced susceptibility to enzymatic degradation. These properties make 3-(3,3-difluoroazetidin-1-yl)propan-1-amine a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 3-(3,3-difluoroazetidin-1-yl)propan-1-amine is its potential application in the development of small-molecule inhibitors. The amine group provides a site for hydrogen bonding interactions, which can be exploited to enhance binding to biological targets. Furthermore, the difluoroazetidine ring can serve as a pharmacophore, contributing to the molecule's specificity and efficacy.

Recent research has highlighted the role of fluorinated azetidines in antibiotic development. The unique electronic properties of fluorine atoms can alter the conformation and reactivity of the molecule, leading to improved antimicrobial activity. 3-(3,3-difluoroazetidin-1-yl)propan-1-amine has been investigated as a potential precursor for synthesizing novel antibiotics targeting resistant bacterial strains. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory effects against certain pathogens.

The synthesis of 3-(3,3-difluoroazetidin-1-yl)propan-1-amine involves multi-step organic reactions, including nucleophilic substitution and protection-deprotection strategies. The introduction of fluorine atoms requires specialized techniques such as halogen exchange reactions or direct fluorination methods. These synthetic pathways have been optimized to ensure high yield and purity, making it feasible for large-scale production.

From a computational chemistry perspective, 3-(3,3-difluoroazetidin-1-yl)propan-1-amine has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These simulations have provided insights into the molecule's conformational flexibility and potential binding modes. Such data is crucial for rational drug design and for guiding experimental efforts in optimizing its pharmacological properties.

The pharmacological profile of 3-(3,3-difluoroazetidin-1-yl)propan-1-amine is still under investigation, but initial findings suggest that it may exhibit multiple mechanisms of action. Its ability to interact with both protein and nucleic acid targets makes it a versatile tool for studying various biological pathways. Further research is needed to fully elucidate its therapeutic potential and to identify any adverse effects that may arise from its use.

In conclusion, 3-(3,3-difluoroazetidin-1-yl)propan-1-amine (CAS No. 1350753-05-7) represents an exciting opportunity in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable compound for developing new drugs. As our understanding of fluorinated heterocycles continues to grow, compounds like this one are likely to play an increasingly important role in the fight against disease.